N-cyclopentyl-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide

• IUPAC Name: N-cyclopentyl-2-[4-(4-ethoxyphenyl)-6-oxopyrimidin-1-yl]acetamide
• InChI: InChI=1S/C19H23N3O3/c1-2-25-16-9-7-14(8-10-16)17-11-19(24)22(13-20-17)12-18(23)21-15-5-3-4-6-15/h7-11,13,15H,2-6,12H2,1H3,(H,21,23)
• InChI Key: ADPLKJVNYSPYDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NC3CCCC3
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

N-cyclopentyl-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide (NCEP-2) is an organic compound with a wide range of applications in scientific research. It is a cyclic amide that is formed from the condensation of an amine and an acid. NCEP-2 is commonly used as a model compound in laboratory experiments due to its stable structure and low toxicity. It has been found to have a wide range of effects on biochemical and physiological systems and has been used to study the effects of various drugs on the human body.

Scientific Research Applications

N-cyclopentyl-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide has been used in a wide range of scientific research applications, including drug development, cell culture studies, and enzyme assays. It has also been used to study the effects of various drugs on the human body, such as the effects of anticonvulsants and antidepressants. N-cyclopentyl-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide has also been used to study the effects of various toxins on the human body, as well as the effects of various hormones on the reproductive system.

Mechanism of Action

The exact mechanism of action of N-cyclopentyl-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide is not yet fully understood. However, it is believed that the compound binds to certain receptors in the body and alters their activity, leading to a variety of biochemical and physiological effects. It has been suggested that N-cyclopentyl-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide may act as an agonist or antagonist on certain receptors, leading to the observed effects.
Biochemical and Physiological Effects
N-cyclopentyl-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide has been found to have a wide range of effects on biochemical and physiological systems. It has been found to act as an agonist on certain receptors, leading to increased activity of certain enzymes and hormones. It has also been found to act as an antagonist on certain receptors, leading to decreased activity of certain enzymes and hormones. In addition, N-cyclopentyl-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide has been found to have anti-inflammatory, anti-oxidant, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide has several advantages for use in laboratory experiments. It is a stable compound with low toxicity, making it safe for use in experiments. It is also relatively easy to synthesize, making it a cost-effective option for research. However, it is important to note that N-cyclopentyl-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide is not a drug and should not be used to treat any medical conditions.

Future Directions

There are a number of potential future directions for research involving N-cyclopentyl-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide. One potential direction is to further investigate the effects of N-cyclopentyl-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide on various biochemical and physiological systems. Another potential direction is to develop new methods of synthesizing N-cyclopentyl-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide in order to increase its availability and reduce its cost. Additionally, further research could be conducted on the effects of N-cyclopentyl-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide on various diseases and disorders, such as cancer and Alzheimer’s disease. Finally, further research could be conducted on the potential applications of N-cyclopentyl-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide in drug development.

Synthesis Methods

N-cyclopentyl-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide can be synthesized through a variety of methods, including the condensation of an amine and an acid. The most common method of synthesis involves the reaction of an amine and a carboxylic acid in the presence of an acid catalyst, such as hydrochloric acid. The reaction is usually carried out at a temperature of around 70°C and the product is then purified by column chromatography.